Cas no 2229476-25-7 (5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol
• CAS No: 2229476-25-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5891738
• PubChem ID: 165853451
• Update Time: 2025-11-01

5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol
• EN300-1799202
• 2229476-25-7

• Inchi： 1S/C10H13NO3/c1-14-9-3-5(6-4-7(6)11)2-8(12)10(9)13/h2-3,6-7,12-13H,4,11H2,1H3
• InChI Key： LCFWIFMOORDFSA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C1CC1N)O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol

Exploring the Potential of 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol (CAS No. 2229476-25-7) in Modern Research

In the rapidly evolving field of chemical research, 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol (CAS No. 2229476-25-7) has emerged as a compound of significant interest. This unique molecule, characterized by its aminocyclopropyl and methoxybenzene functional groups, offers a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its structural complexity, which combines a diol moiety with a methoxy substituent, making it a versatile candidate for further study.

The compound's CAS number 2229476-25-7 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol, highlights the presence of an amine group attached to a cyclopropyl ring, a feature that has sparked curiosity in drug discovery circles. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such structurally diverse molecules, as they often exhibit unique binding properties with biological targets.

One of the most searched questions in scientific forums revolves around the synthetic pathways for 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol. Current literature suggests multiple approaches, including Pd-catalyzed cross-coupling reactions and ring-opening strategies for the cyclopropyl moiety. The compound's solubility profile and stability under physiological conditions are also frequent topics of discussion, particularly among researchers exploring its potential in central nervous system applications.

From a green chemistry perspective, the environmental impact of synthesizing CAS 2229476-25-7 has become a hot topic. Many researchers are investigating catalyst-free methods or biocatalytic approaches to produce this compound more sustainably. This aligns with the growing demand for eco-friendly synthesis methods in the chemical industry, a trend reflected in numerous recent publications and patent applications.

The spectroscopic characterization of 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol presents another area of active research. Advanced techniques like 2D NMR and high-resolution mass spectrometry have been employed to fully elucidate its structure. These studies are crucial for quality control in potential industrial applications and have generated significant discussion in analytical chemistry circles.

In the context of medicinal chemistry, the pharmacophore features of CAS 2229476-25-7 have attracted attention. The combination of a hydrogen bond donor (diol) and hydrogen bond acceptor (methoxy) in close proximity suggests potential for targeted drug delivery systems. This has led to speculation about its possible role in developing new small molecule therapeutics, particularly for conditions requiring blood-brain barrier penetration.

The compound's crystal structure and polymorphism behavior represent another dimension of current research. Understanding these properties is essential for formulation development and has become increasingly important in the pharmaceutical industry's quality-by-design approach. Recent advances in X-ray crystallography techniques have enabled more detailed studies of such complex molecules.

From a commercial standpoint, the supply chain for 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol has seen growing interest. With the rise of custom synthesis services and contract research organizations, availability of this compound has improved, though challenges remain in scaling up production while maintaining high purity standards. This reflects broader trends in the fine chemicals market.

Looking ahead, the potential applications of CAS 2229476-25-7 in material science are beginning to be explored. Its unique combination of aromatic and aliphatic characteristics, along with multiple functional groups, makes it an interesting candidate for polymeric materials and advanced coatings. This interdisciplinary potential positions the compound at the intersection of multiple cutting-edge research fields.

As research into 5-(2-aminocyclopropyl)-3-methoxybenzene-1,2-diol continues to evolve, its role in addressing contemporary scientific challenges becomes increasingly apparent. Whether in drug discovery, sustainable chemistry, or advanced materials, this compound exemplifies the exciting possibilities at the frontier of molecular science. The coming years will likely see expanded investigation into its properties and applications, potentially unlocking new avenues for scientific and technological advancement.